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Compound of Interest

Compound Name: BI-135585

Cat. No.: B606072 Get Quote

Disclaimer: Publicly available data on the administration of BI-135585 specifically in

cynomolgus monkeys is limited. The following application notes and protocols have been

compiled based on available information for BI-135585 in human studies, studies with closely

related 11β-HSD1 inhibitors in cynomolgus monkeys, and general best practices for non-

human primate research. These should be considered as representative guidelines and may

require optimization for specific study designs.

Introduction
BI-135585 is a potent and selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-

HSD1), an enzyme that plays a crucial role in the intracellular conversion of inactive cortisone

to active cortisol. By inhibiting 11β-HSD1, BI-135585 reduces local cortisol levels in target

tissues such as the liver and adipose tissue, which is a therapeutic strategy for metabolic

conditions like type 2 diabetes. This document provides detailed application notes and

protocols for the administration of BI-135585 in cynomolgus monkey studies, intended for

researchers, scientists, and drug development professionals.

Mechanism of Action and Signaling Pathway
11β-HSD1 is a key enzyme in the prereceptor regulation of glucocorticoid action. It catalyzes

the conversion of cortisone to cortisol, thereby amplifying the local effects of glucocorticoids.

Inhibition of 11β-HSD1 by BI-135585 leads to a reduction in intracellular cortisol levels, which

in turn modulates the expression of glucocorticoid-responsive genes involved in glucose and

lipid metabolism.
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Pre-Dose

Dosing

Sampling & Analysis

Animal Selection & Acclimation
(n=4-6 male/female cynomolgus monkeys)

Overnight Fasting

Prepare Oral Formulation
(e.g., suspension in 0.5% HPMC)

Oral Gavage Administration
(e.g., 10 mg/kg)

Serial Blood Collection
(pre-dose, 0.5, 1, 2, 4, 8, 24, 48, 72, 96h post-dose)

Plasma Separation and Storage
(-80°C)

LC-MS/MS Quantification of BI-135585

Pharmacokinetic Parameter Calculation
(Cmax, Tmax, AUC, t½)
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Pre-Treatment

Treatment

Assessment

Animal Selection & Acclimation

Baseline Sample Collection
(Urine, Blood, Adipose Tissue Biopsy)

Repeated Oral Administration of BI-135585

Post-Treatment Sample Collection
(Urine, Blood, Adipose Tissue Biopsy)

Biomarker Analysis
(Cortisol/Cortisone Ratios)

Data Analysis and Comparison
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Study Setup

In-Life Phase (4 Weeks)

Terminal Phase

Animal Selection & Randomization
(e.g., 3 dose groups + 1 control, 3/sex/group)

Dose Range Finding

Daily Oral Gavage

Daily Clinical Observations Weekly Body Weight & Food Consumption Interim Clinical Pathology

Necropsy

Organ Weight Measurement

Histopathological Examination

Final Report Generation
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To cite this document: BenchChem. [Application Notes and Protocols for BI-135585
Administration in Cynomolgus Monkey Studies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b606072#bi-135585-administration-in-cynomolgus-
monkey-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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